6-[8-(3,4-Dihydroxy-2,4,5-trimethyloxolan-2-yl)-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one

• IUPAC Name: 6-[8-(3,4-dihydroxy-2,4,5-trimethyloxolan-2-yl)-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one
• InChI: InChI=1S/C23H30O6/c1-15(14-22(4)21(25)23(5,26)17(3)29-22)11-9-7-8-10-12-18-16(2)19(27-6)13-20(24)28-18/h7-14,17,21,25-26H,1-6H3
• InChI Key: JLSVDPQAIKFBTO-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(C(O1)(C)C=C(C)C=CC=CC=CC2=C(C(=CC(=O)O2)OC)C)O)(C)O
• Molecular Formula: C23H30O6
• Molecular Weight: 402.5 g/mol

Description

6-[8-(3,4-Dihydroxy-2,4,5-trimethyloxolan-2-yl)-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one is a natural product found in Penicillium simplicissimum, Aspergillus aureoterreus, and other organisms with data available.

Scientific Research Applications

Heterocyclic Derivative Syntheses

Research by Bacchi et al. (2005) explores the synthesis of heterocyclic derivatives under oxidative carbonylation conditions. These reactions produce various derivatives like tetrahydrofuran, dioxolane, and oxazoline derivatives. This study is significant as it demonstrates a method for creating complex molecular structures, which could include molecules similar to 6-[8-(3,4-Dihydroxy-2,4,5-trimethyloxolan-2-yl)-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one (Bacchi et al., 2005).

Total Syntheses of Racemic Albifloranine and Anti-addictive Congeners

The study by Bandarage et al. (1999) focuses on synthesizing compounds for evaluating as anti-addictive agents. This research involves the creation of complex organic molecules, which may relate to the synthesis or study of compounds like 6-[8-(3,4-Dihydroxy-2,4,5-trimethyloxolan-2-yl)-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one (Bandarage et al., 1999).

Synthesis of Flavonoids

Horie et al. (1989, 1995) have conducted studies on the selective O-alkylation and dealkylation of flavonoids, a process that could be relevant in synthesizing or modifying compounds like 6-[8-(3,4-Dihydroxy-2,4,5-trimethyloxolan-2-yl)-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one (Horie et al., 1989), (Horie et al., 1995).

Novel Phenolic Antioxidants in Oils

Research by Catel et al. (2012) investigates novel phenolic antioxidants and their radical scavenging activities. This type of research might be pertinent to the antioxidative properties or applications of a compound like 6-[8-(3,4-Dihydroxy-2,4,5-trimethyloxolan-2-yl)-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one (Catel et al., 2012).

Photochemistry of Spiropyran Metal Complexes

Feuerstein et al. (2019) discuss the synthesis and structural characterization of spiropyran metal complexes. The investigation of such complexes may offer insights into the photochemistry of compounds like 6-[8-(3,4-Dihydroxy-2,4,5-trimethyloxolan-2-yl)-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one (Feuerstein et al., 2019).